Cas no 1342729-25-2 (1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol)
1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol
- 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol
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- MDL: MFCD17264385
- Inchi: 1S/C6H10F3NO/c1-10-3-2-5(11,4-10)6(7,8)9/h11H,2-4H2,1H3
- InChI Key: DWXYMNWUJUTGNY-UHFFFAOYSA-N
- SMILES: FC(C1(CN(C)CC1)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- XLogP3: 0.7
- Topological Polar Surface Area: 23.5
1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-90712-0.05g |
1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 95% | 0.05g |
$528.0 | 2024-05-21 | |
| Enamine | EN300-90712-0.1g |
1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 95% | 0.1g |
$553.0 | 2024-05-21 | |
| Enamine | EN300-90712-0.25g |
1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 95% | 0.25g |
$579.0 | 2024-05-21 | |
| Enamine | EN300-90712-0.5g |
1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 95% | 0.5g |
$603.0 | 2024-05-21 | |
| Enamine | EN300-90712-1.0g |
1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 95% | 1.0g |
$628.0 | 2024-05-21 | |
| Enamine | EN300-90712-2.5g |
1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 95% | 2.5g |
$1230.0 | 2024-05-21 | |
| Enamine | EN300-90712-5.0g |
1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 95% | 5.0g |
$1821.0 | 2024-05-21 | |
| Enamine | EN300-90712-10.0g |
1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 95% | 10.0g |
$2701.0 | 2024-05-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01069999-1g |
1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 95% | 1g |
¥7245.0 | 2023-04-03 | |
| Enamine | EN300-90712-1g |
1-methyl-3-(trifluoromethyl)pyrrolidin-3-ol |
1342729-25-2 | 1g |
$628.0 | 2023-09-01 |
1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol
Recent Advances in the Application of 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol (CAS: 1342729-25-2) in Chemical Biology and Pharmaceutical Research
The compound 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol (CAS: 1342729-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl group and hydroxyl functionality make it a valuable building block for the development of pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Researchers have successfully incorporated this compound into various scaffolds, demonstrating its potential to enhance drug-like properties such as solubility, metabolic stability, and target binding affinity.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the use of 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol as a precursor for the development of novel GABA receptor modulators. The research team demonstrated that derivatives of this compound exhibited promising activity in preclinical models of anxiety and epilepsy, with improved pharmacokinetic profiles compared to existing therapeutics. These findings suggest that 1342729-25-2 could play a crucial role in the development of next-generation neuropharmaceuticals.
Another significant application of this compound has been reported in the field of antiviral drug discovery. A recent patent application disclosed the use of 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol derivatives as potent inhibitors of viral proteases, showing particular efficacy against RNA viruses. The unique electronic properties imparted by the trifluoromethyl group were found to be critical for the compound's interaction with viral targets, opening new avenues for the treatment of emerging infectious diseases.
The synthetic accessibility of 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol has also been a focus of recent research. Several groups have developed innovative catalytic methods for its enantioselective synthesis, addressing previous challenges in obtaining optically pure forms of this valuable intermediate. These methodological advances have significantly expanded the potential applications of 1342729-25-2 in asymmetric synthesis and chiral drug development.
Looking forward, the unique properties of 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol position it as a promising candidate for further exploration in multiple therapeutic areas. Ongoing research is investigating its potential in oncology, with preliminary data suggesting activity against specific kinase targets. Additionally, its application in PET tracer development for neuroimaging is currently being evaluated, which could provide new tools for diagnosing and monitoring neurological disorders.
In conclusion, the growing body of research on 1-Methyl-3-(trifluoromethyl)pyrrolidin-3-ol (CAS: 1342729-25-2) underscores its importance as a versatile building block in medicinal chemistry. Its unique structural features, combined with recent synthetic advances and demonstrated biological activities, make it a compound of significant interest for future drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative therapeutics across multiple disease areas.
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